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Compound of Interest

Compound Name: 0Osi-930

Cat. No.: B1683839

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the solubility of OSI-930. Below you will find troubleshooting
guides and FAQs to address common issues encountered during experimentation.

OSI-930 Solubility Data

0SI-930 is a multi-targeted tyrosine kinase inhibitor that is sparingly soluble in aqueous
solutions.[1][2] Proper dissolution is critical for accurate and reproducible experimental results.
The following table summarizes the solubility of OSI-930 in various common solvents.

Solvent Solubility (at 25°C) Molar Concentration
DMSO 89 mg/mL[3][4] 200.7 mM[3][4]

DMF 30 mg/mL[5] ~67.6 mM

Ethanol 3 mg/mL[3][4] 6.76 mM[3]

Water Insoluble[3][4] Insoluble[3][4]
DMSO:PBS (pH 7.2) (1:1) 0.33 mg/mL[5] ~0.74 mM

Experimental Protocols

Protocol 1: Preparing a High-Concentration Stock Solution in DMSO

This protocol is suitable for preparing a stock solution for in vitro experiments.
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Materials:

e OSI-930 powder

e Anhydrous or fresh, high-quality Dimethyl Sulfoxide (DMSO)

Procedure:

Equilibrate the OSI-930 vial to room temperature before opening.

o Aseptically add the required volume of DMSO to the vial to achieve the desired
concentration (e.g., for an 89 mg/mL stock, add 1 mL of DMSO to 89 mg of OSI-930).

» Vortex or sonicate the solution gently until the OSI-930 is completely dissolved. A clear
solution should be observed.

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
» Store stock solutions at -20°C or -80°C for long-term stability.
Protocol 2: Preparing a Homogeneous Suspension for In Vivo Oral Administration

This protocol is designed for preparing a suspension of OSI-930 for oral gavage in animal
models.

Materials:

e OSI-930 powder

o Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in sterile water)
Procedure:

e Weigh the required amount of OSI-930.

e Prepare the appropriate volume of CMC-Na solution.

e Slowly add the OSI-930 powder to the CMC-Na solution while vortexing or stirring
continuously.
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» Continue to mix until a homogeneous suspension is achieved. For example, to prepare a 5
mg/mL suspension, add 5 mg of OSI-930 to 1 mL of CMC-Na solution.[3]

e Use the suspension immediately after preparation for the best results.

Protocol 3: Preparing a Solution for In Vivo Injection using Co-solvents

This protocol provides a method for solubilizing OSI-930 for injection in animal studies using a
co-solvent formulation.

Materials:

OSI-930 powder

DMSO

PEG300

Tween 80

Saline (0.9% NacCl)

Procedure:

e Prepare a stock solution of OSI-930 in DMSO (e.g., 25 mg/mL).

o To prepare a 1 mL working solution, sequentially add the following co-solvents, ensuring the
solution is clear after each addition:

[¢]

100 pL of the 25 mg/mL OSI-930 DMSO stock solution.

[¢]

400 pL of PEG300. Mix until clear.

[e]

50 pL of Tween 80. Mix until clear.

o

450 pL of Saline. Mix until clear.

o The final concentration of this working solution will be 2.5 mg/mL.[6] This formulation should
result in a clear solution.[6]
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Troubleshooting Guide & FAQs

Q1: My OSI-930 is not dissolving in DMSO, even at a concentration that is reported to be
soluble. What should | do?

Al:

o Check your DMSO quality: DMSO is hygroscopic and can absorb moisture from the air,
which can significantly reduce its solvating power for hydrophobic compounds like OSI-930.
[4] Use fresh, anhydrous, or high-purity DMSO.

o Ensure complete dissolution: Gently warm the solution to 37°C and vortex or sonicate for a
longer duration.

» Verify the concentration: Double-check your calculations to ensure you have not exceeded
the solubility limit of 89 mg/mL.[3][4]

Q2: | observed precipitation when | diluted my OSI-930 DMSO stock solution into my agueous
cell culture medium. How can | prevent this?

A2: This is a common issue when diluting a compound from a high-concentration organic stock
into an aqueous buffer.

¢ Lower the final concentration: The final concentration of OSI-930 in your culture medium may
be exceeding its agueous solubility limit. Try using a lower final concentration if your
experimental design allows.

 Increase the serum concentration: If your cell culture medium contains fetal bovine serum
(FBS) or other proteins, these can sometimes help to keep hydrophobic compounds in
solution.

o Use a pre-dilution step: Before adding to the final volume of media, try a serial dilution in
media, vortexing between each step.

o Consider a co-solvent formulation: For certain experiments, a small percentage of a co-
solvent like PEG300 or Tween 80 might be tolerated by your cells and can help maintain

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1683839?utm_src=pdf-body
https://www.benchchem.com/product/b1683839?utm_src=pdf-body
https://www.selleckchem.com/products/OSI-930.html
https://www.selleckchem.com/datasheet/OSI-930-S122001-DataSheet.html
https://www.selleckchem.com/products/OSI-930.html
https://www.benchchem.com/product/b1683839?utm_src=pdf-body
https://www.benchchem.com/product/b1683839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

solubility. However, you must run appropriate vehicle controls to ensure the co-solvent does
not affect your experimental results.

Q3: Can | dissolve OSI-930 directly in water or PBS?

A3: No, OSI-930 is reported to be insoluble in water.[3][4] A stock solution should first be
prepared in an organic solvent like DMSO.

Q4: How should | store my OSI-930 solutions?
A4:
o Powder: Store the solid compound at -20°C for long-term storage.

e Stock Solutions: Aliquot your stock solution into single-use vials to avoid repeated freeze-
thaw cycles and store at -20°C or -80°C. A DMSO stock solution is stable for at least one
month at -20°C and up to a year at -80°C.[4]

Visualized Experimental Workflow & Signaling
Pathway
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A workflow diagram illustrating the preparation and potential issues with OSI-930 solutions.
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A simplified diagram of the primary signaling pathways inhibited by 0SI-930: VEGFR-2 and c-
Kit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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